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Compound Focus: Carzenide

Cat. No.: S002764

The table below summarizes the fundamental chemical data for Carzenide, which serves as the foundational

segment for novel compound development [1].

Property Value |/ Description

CAS No. 138-41-0 [1]

Formula C,H7NO,S [1]

Molecular Weight 201.20 g/mol [1]

SMILES C1=C(C=CC(=C1)S(=0)=0)C(0)=0 [1]
Synonyms Carzenide [1]

XLogP3 0.5[1]

Topological Polar Surface Area (TPSA) 105.84 A2 [1]

Water Solubility (ESOL) -1.61 (Log S); 4.92 mg/mL; Classed as "Very soluble” [1]

Recent Research & Key Findings
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A 2021 study designed and synthesized a new class of sulfonamides incorporating aminosaccharide tails
based on the "sugar-tail" approach, using Carzenide as the initial segment [2]. The table below summarizes

the key quantitative findings from this research.

Aspect

Finding

Target Compounds

Evaluated Isoenzymes

Most Effective Compound

Activity of Compound 8d

Comparison to Carzenide

Physicochemical
Properties

Corneal Cytotoxicity

Metabolic Stability

Binding Confirmation

Glycoconjugated sulfonamide derivatives [2]
hCA I, hCAll, hCA IX [2]
8d (a derived compound) [2]

IC5q of 60 NM against hCA Il (glaucoma-associated isoform) [2]

Target compounds showed better CA inhibitory effects than
Carzenide [2]

Good water solubility; neutral pH in solutions [2]

Lower than Acetazolamide (AAZ) [2]
Good stability in in vitro studies [2]

Molecular docking studies confirmed interactions in hCA Il active site [2]

Experimental Workflow for Inhibitor Development

The following diagram outlines the high-level research workflow as described in the study [2]. The DOT

script provided below it can be used to generate the diagram.
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Diagram 1: Experimental workflow for the development of compound 8d, a Carzenide derivative, as a

potential antiglaucoma drug.

How to Proceed for a Deeper Analysis

The information presented here is a starting point. For a more comprehensive understanding, you can:

e Locate the Primary Paper: Use the details provided (Journal: Bioorganic & Medicinal Chemistry
Letters, DOI: 10.1016/j.bmcl.2021.128420) [2] to find the full article, which will contain exhaustive
experimental protocols, comprehensive data, and detailed discussion.

e Conduct a Broader Literature Review: Search scientific databases for earlier papers on Carzenide
itself to map its complete discovery and initial research timeline.

¢ Explore Patent Landscapes: Investigate patent filings related to Carzenide and its derivatives for
information on commercial development and specific therapeutic formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https:/www.smolecule.com/products/b002764#carzenide-discovery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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